Cas no 2228619-62-1 (2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• CAS No: 2228619-62-1
• MF: C₆H₈ClNO₃
• MW: 177.585620880127
• CID: 6077762
• PubChem ID: 165779181
• Update Time: 2025-05-20

2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol
• 2228619-62-1
• EN300-1993979

• Inchi： 1S/C6H8ClNO3/c1-10-6-2-5(11-8-6)4(9)3-7/h2,4,9H,3H2,1H3
• InChI Key： HESMDCKGNCCURZ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(=NO1)OC)O

Computed Properties

• Exact Mass: 177.0192708g/mol
• Monoisotopic Mass: 177.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol

Recent Advances in the Study of 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol (CAS: 2228619-62-1)

The compound 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol (CAS: 2228619-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol, which make it a valuable building block for the construction of heterocyclic compounds. The presence of both chloro and hydroxyl functional groups, along with the methoxy-substituted oxazole ring, allows for diverse chemical modifications, enabling the synthesis of a wide range of derivatives with potential pharmacological properties.

One of the key areas of research has focused on the optimization of synthetic routes for 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol. A recent publication in the Journal of Medicinal Chemistry described an efficient and scalable method for its synthesis, starting from commercially available 3-methoxy-1,2-oxazole-5-carbaldehyde. The reported method achieved high yields and excellent purity, making it suitable for large-scale production.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity for derivatives of 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs exhibit potent inhibitory effects against specific kinase targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents.

Further investigations into the mechanism of action of these derivatives are currently underway. Computational modeling and molecular docking studies have provided insights into the binding interactions between the oxazole-containing scaffold and target proteins, offering a rationale for the observed bioactivity. These studies are expected to guide the design of more potent and selective analogs in the future.

In conclusion, 2-chloro-1-(3-methoxy-1,2-oxazol-5-yl)ethan-1-ol represents a promising chemical entity with significant potential in drug discovery. Ongoing research efforts are likely to uncover additional applications and optimize its utility as a key intermediate in the synthesis of novel therapeutic agents. Future studies should focus on expanding the structural diversity of its derivatives and evaluating their efficacy in relevant disease models.